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Compound of Interest

Compound Name: 2-Morpholinobenzoic acid

Cat. No.: B1586763 Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 2-Morpholinobenzoic acid, a

heterocyclic compound of significant interest in medicinal chemistry and drug discovery. It

covers the compound's fundamental identifiers, physicochemical properties, synthesis,

applications, and safety protocols, grounded in authoritative sources to ensure scientific

integrity.

Core Identification: CAS Number and Synonyms
2-Morpholinobenzoic acid is a derivative of benzoic acid featuring a morpholine substituent at

the ortho position. Accurate identification is critical for procurement, regulatory compliance, and

research documentation.

Chemical Abstracts Service (CAS) Number: The universally recognized identifier for this

compound is 42106-48-9.[1][2][3]

Systematic IUPAC Name: 2-(morpholin-4-yl)benzoic acid.[2]

Synonyms: The compound is known by several alternative names in commercial and scientific

literature. Key synonyms include:

2-(4-Morpholinyl)benzoic Acid[2][3]

2-(4-Morpholino)benzoic acid[2][3]
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2-Morpholin-4-yl-benzoic acid[2]

o-Morpholinobenzoic acid

Physicochemical and Computed Properties
Understanding the physicochemical properties of 2-Morpholinobenzoic acid is essential for its

handling, formulation, and application in experimental settings. The properties are summarized

in the table below.

Property Value Source(s)

Molecular Formula C₁₁H₁₃NO₃ [1][2][3]

Molecular Weight 207.23 g/mol [1][2]

Melting Point 157-159 °C [2][3]

Boiling Point (Predicted) 387.5 °C at 760 mmHg [3]

Density (Predicted) 1.253 g/cm³ [3]

Flash Point (Predicted) 188.2 °C [3]

XLogP3-AA (Lipophilicity) 1.2 [2]

Hydrogen Bond Donor Count 1 [2]

Hydrogen Bond Acceptor

Count
4 [2][3]

Topological Polar Surface Area 49.8 Å² [2]

Synthesis and Manufacturing
The synthesis of 2-Morpholinobenzoic acid and its derivatives is a key area of study, enabling

the creation of novel compounds for biological screening. A common and effective method

involves the nucleophilic aromatic substitution (SNAᵣ) reaction.

Retrosynthetic Analysis
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A logical approach to synthesizing 2-Morpholinobenzoic acid is through the coupling of a

benzoic acid derivative (an electrophile) with morpholine (a nucleophile). The ideal starting

material is a benzoic acid with a good leaving group at the ortho position, such as a halogen

(e.g., fluorine or bromine). The reaction between 2-fluorobenzoic acid or 2-bromobenzoic acid

and morpholine is a well-established synthetic route.

Example Experimental Protocol: Synthesis from 2-
Bromobenzoic Acid
This protocol describes a copper-catalyzed reaction, a variation of the Hurtley reaction, which is

effective for coupling aryl halides with carbon nucleophiles and can be adapted for N-arylation.

[4]

Step-by-Step Methodology:

Reaction Setup: A three-necked, round-bottomed flask is charged with 2-bromobenzoic acid

(1 equivalent), a copper(I) catalyst such as copper(I) bromide (e.g., 0.1 equivalents), and a

suitable solvent like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Addition of Reagents: Morpholine (2-3 equivalents) is added to the flask, followed by a base

such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) (2-3 equivalents). The

base is crucial for scavenging the hydrobromic acid (HBr) byproduct.

Reaction Conditions: The mixture is purged with an inert gas (e.g., nitrogen or argon) and

heated with stirring. The reaction is typically run at an elevated temperature (e.g., 100-150

°C) for several hours (e.g., 5-24 hours) to ensure completion. Reaction progress can be

monitored by Thin Layer Chromatography (TLC).

Workup and Isolation: After cooling to room temperature, the reaction mixture is diluted with

water and acidified with a strong acid like hydrochloric acid (HCl) to a pH of ~3.[4] This

protonates the carboxylate, causing the product to precipitate.

Purification: The crude solid is collected by filtration, washed with water to remove inorganic

salts, and then dried.[4] Further purification can be achieved by recrystallization from a

suitable solvent system (e.g., ethanol/water) to yield pure 2-Morpholinobenzoic acid.
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Synthesis Workflow Diagram

1. Reaction Setup

2. Reagent Addition & Reaction

3. Workup & Isolation

4. Purification
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Caption: Workflow for the synthesis of 2-Morpholinobenzoic acid.

Applications in Research and Drug Development
The morpholine ring is considered a "privileged scaffold" in medicinal chemistry due to its

favorable physicochemical properties and its presence in numerous approved drugs.[5] It often

improves aqueous solubility and metabolic stability. The 2-Morpholinobenzoic acid core, in

particular, serves as a versatile starting point for developing novel therapeutic agents.

Key Research Areas:

Enzyme Inhibition: Derivatives of 2-Morpholinobenzoic acid have been investigated as

inhibitors of various enzymes. A notable example is its use as a scaffold for creating

inhibitors of phosphatidylcholine-specific phospholipase C (PC-PLC), an enzyme implicated

in the dysregulation of choline metabolism in several cancers.[6]

Antiproliferative Agents: Studies have explored the structure-activity relationship (SAR) of the

2-morpholino-5-N-benzylamino benzoic acid scaffold, demonstrating its potential in

developing compounds with antiproliferative activity against cancer cell lines like MDA-MB-

231 and HCT116.[6]

Inflammatory Diseases: Benzoic acid derivatives, in general, are foundational for many anti-

inflammatory and analgesic agents.[7][8] The morpholine moiety can be used to modulate

the pharmacokinetic and pharmacodynamic properties of these agents, potentially leading to

novel treatments for inflammatory conditions.[5][9]

Hybrid Molecule Design: The structure of 2-Morpholinobenzoic acid allows for

functionalization at the carboxylic acid group and the aromatic ring, making it an excellent

building block for creating hybrid molecules that target multiple biological pathways

simultaneously.[9]

Safety, Handling, and Storage
Proper handling of 2-Morpholinobenzoic acid is essential to ensure laboratory safety. The

following guidelines are based on typical Safety Data Sheets (SDS) for benzoic acid

derivatives.
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Hazard Identification: While specific GHS classifications for this exact compound can vary,

related compounds are often classified as causing skin irritation (H315), serious eye

damage/irritation (H318/H319), and may cause respiratory irritation (H335).[10][11] Some

may be harmful if swallowed (H302).[10][11][12]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[12]

Skin Protection: Wear impervious protective gloves (e.g., nitrile rubber) and a lab coat.[11]

Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood.

If dust is generated, a NIOSH/MSHA approved respirator may be necessary.[13]

Handling: Avoid contact with skin, eyes, and clothing.[13] Avoid breathing dust. Wash hands

thoroughly after handling.[11] Keep away from heat and sources of ignition.[13]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[12] Keep

away from incompatible materials such as strong oxidizing agents and strong bases.[13]

Conclusion
2-Morpholinobenzoic acid (CAS: 42106-48-9) is a well-defined chemical entity with significant

potential as a scaffold in medicinal chemistry and drug discovery. Its established synthesis

routes and versatile structure make it a valuable building block for developing novel inhibitors

and therapeutic agents targeting cancer and inflammatory diseases. Adherence to proper

safety protocols is mandatory for its handling and application in a research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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